N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-methoxy-3-methylbenzene-1-sulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-ethyl-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C14H21NO5S2/c1-4-15(12-7-8-21(16,17)10-12)22(18,19)13-5-6-14(20-3)11(2)9-13/h5-6,9,12H,4,7-8,10H2,1-3H3
• InChI Key: NEZSDYOWWNSHED-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C14H21NO5S2
• Molecular Weight: 347.5 g/mol
• CAS No.: 874787-87-8

Description

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-methoxy-3-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H21NO5S2 and its molecular weight is 347.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Monitoring and Exposure Assessment

Perfluorinated Sulfonamides in Environmental Samples : A study conducted by Shoeib et al. (2005) investigated perfluorinated alkyl sulfonamides (PFASs) in indoor and outdoor air, and house dust in Ottawa, Canada, highlighting the presence of various PFASs in the environment and their potential human exposure through inhalation and dust ingestion (Shoeib, Harner, Wilford, Jones, & Zhu, 2005).

Metabolism and Toxicity Studies

Sulfonamide Hypersensitivity and Metabolism : Research by Rieder et al. (1991) on sulfonamide hypersensitivity reactions emphasizes the significance of acetylator phenotype in the metabolism and detoxification of sulfonamides, suggesting that genetic predispositions can influence the severity of adverse reactions to these compounds (Rieder, Shear, Kanee, Tang, & Spielberg, 1991).

Redox Balance and Antioxidant Response

Oxidative Stress and Antioxidant Defense in HIV : Naisbitt et al. (2000) explored the plasma thiol deficiency and its impact on detoxification capacity in HIV-positive patients, highlighting the role of redox balance in susceptibility to drug hypersensitivity, including sulfonamides (Naisbitt, Vilar, Stalford, Wilkins, Pirmohamed, & Park, 2000).

Chemical Structure and Drug Allergenicity

Chemical Structure and Allergic Reaction Risk : A study by Verdel et al. (2006) investigated the influence of chemical structure on the risk of allergic reactions to sulfonamide drugs, providing insights into how the presence of specific chemical groups can affect the potential for adverse reactions (Verdel, Souverein, Egberts, & Leufkens, 2006).

Environmental Contamination and Human Health

Human Exposure to Perfluorinated Compounds : Calafat et al. (2007) measured the concentrations of perfluoroalkyl compounds (PFCs) in serum samples from the U.S. population, including perfluorooctane sulfonamide, highlighting widespread exposure and the need for monitoring and reducing human exposure to these substances (Calafat, Kuklenyik, Reidy, Caudill, Tully, & Needham, 2007).